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These application notes provide a comprehensive guide for utilizing BODIPY FL thalidomide
as a high-affinity fluorescent probe for the human cereblon (CRBN) protein in high-throughput
screening (HTS) assays. The primary application detailed is a Time-Resolved Fluorescence
Resonance Energy Transfer (TR-FRET) competitive binding assay, which offers high sensitivity
and robustness for the discovery and characterization of novel CRBN ligands.

Introduction

Thalidomide and its analogs (immunomodulatory drugs or IMiDs) are a class of therapeutic
agents that exert their effects by binding to the cereblon (CRBN) protein.[1][2][3] CRBN is a
substrate receptor within the Cullin 4-RING E3 ubiquitin ligase complex (CRL4*"CRBN").[1][2]
[3] The binding of small molecule ligands to CRBN can modulate the ubiquitination and
subsequent proteasomal degradation of specific protein targets, a mechanism that is
harnessed for therapeutic benefit in treating various diseases, including multiple myeloma.[1][4]
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The development of molecular glues and Proteolysis Targeting Chimeras (PROTACS) that co-
opt the CRL4*"CRBN” complex has intensified the need for sensitive and reliable HTS assays
to identify and characterize new CRBN ligands.[5][6][7][8] BODIPY FL thalidomide is a high-
affinity fluorescent probe developed for this purpose, enabling the development of robust
assays suitable for HTS campaigns.[5][6][7][8][9][10]

Principle of the TR-FRET Assay

The TR-FRET assay for CRBN is a competitive binding assay that measures the displacement
of a high-affinity fluorescent probe (BODIPY FL thalidomide) from the CRBN protein by a test
compound. The assay utilizes a terbium (Tb)-conjugated anti-His antibody as the FRET donor

and BODIPY FL thalidomide as the FRET acceptor. When the His-tagged CRBN protein is in
complex with the Th-anti-His antibody and BODIPY FL thalidomide, excitation of the terbium

donor results in energy transfer to the BODIPY FL acceptor, producing a FRET signal.

In the presence of a competitive CRBN ligand, the binding of BODIPY FL thalidomide to
CRBN is disrupted. This disruption leads to a decrease in the TR-FRET signal, which is
proportional to the affinity of the test compound for CRBN. This assay format is highly sensitive,
demonstrating a significant improvement over previously reported fluorescence polarization
(FP) and other TR-FRET assays.[5][6][7][8]

Quantitative Data

BODIPY FL thalidomide has been demonstrated to be a superior probe for CRBN binding
assays due to its high affinity and the enhanced sensitivity it confers to the TR-FRET assay
format.

Table 1: Binding Affinity of BODIPY FL Thalidomide to Human Cereblon

Parameter Value Reference

Kd 3.6 nM I6I7I8ION 10N 1][12]

Table 2: Comparison of IC50 Values for Pomalidomide in Different CRBN Binding Assays
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Sensitivity
Fluorescent IC50 of Fold-Increase
Assay Type . . Reference
Probe Pomalidomide (vs. BODIPY
FL TR-FRET)
BODIPY FL
TR-FRET S 6.4 nM - [51161171[8]
thalidomide
Cy5-conjugated
FP ) ) 264.8 nM 41-fold lower [5161[71I8]
thalidomide
Cy5-conjugated
TR-FRET cereblon 1.2 uM 187-fold lower [516]1[71I8]

modulator

Signaling Pathway and Assay Workflow Diagrams
Cereblon (CRBN) Signaling Pathway

The following diagram illustrates the mechanism of action of thalidomide and its analogs in
modulating the CRL4*"CRBN" E3 ubiquitin ligase complex.

CRL4-CRBN E3 Ligase Complex
Thalidomide binds

(or analog) J
1 CRBN DDB1 cuL4 RBX1

recruited

ubiquitination NETlE D
(e.g., Ikaros, Aiolos) targeted to

degradation DI

Products

Click to download full resolution via product page

Caption: CRBN binds thalidomide, recruiting neosubstrates for ubiquitination and degradation.
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Experimental Workflow for the TR-FRET Competitive
Binding Assay

This diagram outlines the steps involved in performing the high-throughput screening assay
using BODIPY FL thalidomide.
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Assay Preparation

Prepare Reagents:
- His-CRBN
- Tb-anti-His Ab

- BODIPY FL thalidomide

- Assay Bulffer

Prepare Compound Plates:
- Serial dilutions of test compounds
- Positive control (e.g., thalidomide)
- Negative control (DMSO)

\

/

I
Assay Execution (384-well plate)

1. Dispense Test Compounds
and Controls

2. Dispense Assay Mix
(His-CRBN, Th-anti-His Ab)

3. Incubate

4. Dispense BODIPY FL
thalidomide

5. Incubate (protect from light)

6. Read TR-FRET Signal

Data Al

nalysis

Calculate TR-FRET Ratio
(Emission at 520nm / Emission at 495nm)

Plot Dose-Response Curves

Determine IC50 Values

Click to download full resolution via product page

Caption: Workflow for the BODIPY FL thalidomide TR-FRET HTS assay.
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Experimental Protocols
Materials and Reagents

e His-tagged human CRBN protein: (e.g., custom-prepared by a vendor like GenScript)[11]
e Tb-anti-His Antibody: (FRET Donor)

o BODIPY FL thalidomide: (FRET Acceptor)[9][10][12]

o Assay Buffer: e.g., 50 mM Tris-HCI (pH 7.5), 150 mM NacCl, 0.01% Tween-20, 1 mM DTT
e Test Compounds: Dissolved in 100% DMSO

» Positive Control: Thalidomide or Pomalidomide in 100% DMSO

e Negative Control: 100% DMSO

o Assay Plates: 384-well, low-volume, black, non-binding surface plates

 TR-FRET Plate Reader: Equipped with appropriate filters for Terbium and BODIPY FL (e.qg.,
excitation at 340 nm, emission at 495 nm and 520 nm)

Protocol: TR-FRET Competitive Binding Assay

This protocol is optimized for a 384-well plate format. All incubations should be performed at
room temperature and protected from light.

e Compound Plating:
o Prepare serial dilutions of test compounds in 100% DMSO.

o Using an acoustic dispenser or multichannel pipette, transfer a small volume (e.g., 40 nL)
of the compound dilutions, positive control, and negative control (DMSO) to the
appropriate wells of the 384-well assay plate.

e Preparation of Assay Mix:
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o Prepare a 2X working solution of His-CRBN and Tb-anti-His antibody in assay buffer. The
final concentrations in the well should be optimized, but a starting point is 4 nM His-CRBN
and 4 nM Tb-anti-His Ab.[5]

Addition of Assay Mix:

o Dispense an appropriate volume (e.g., 5 pL) of the 2X Assay Mix into each well of the
assay plate containing the compounds.

o Mix the plate gently by shaking or centrifugation.

First Incubation:

o Incubate the plate for 30-60 minutes at room temperature.
Preparation of Probe Solution:

o Prepare a 2X working solution of BODIPY FL thalidomide in assay buffer. The final
concentration in the well should be optimized, with a suggested starting concentration of 8
nM.[5]

Addition of Probe Solution:

o Dispense an appropriate volume (e.g., 5 pL) of the 2X BODIPY FL thalidomide solution
to all wells. The final assay volume will be 10 pL. The final DMSO concentration should be
kept low (e.g., < 1%).[7]

Second Incubation:

o Incubate the plate for 60-120 minutes at room temperature, protected from light. The
signal has been shown to be stable for at least 120 minutes.[7]

Plate Reading:
o Read the plate on a TR-FRET enabled plate reader.

o Set the excitation wavelength to 340 nm.
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o Measure the emission at two wavelengths: 495 nm (Terbium emission) and 520 nm
(BODIPY FL emission).

Data Analysis

e Calculate the TR-FRET Ratio:

o For each well, calculate the ratio of the acceptor emission to the donor emission: Ratio =
(Emission at 520 nm / Emission at 495 nm) * 10,000

e Data Normalization:

o Normalize the data to percent inhibition using the positive and negative controls: %
Inhibition = 100 * (1 - (Ratio_sample - Ratio_pos_ctrl) / (Ratio_neg_ctrl - Ratio_pos_ctrl))

o Ratio_sample: TR-FRET ratio of the test compound well.

o Ratio_pos_ctrl: Average TR-FRET ratio of the positive control wells (e.qg., high
concentration of thalidomide).

o Ratio_neg_ctrl: Average TR-FRET ratio of the negative control wells (DMSO).
o Dose-Response Curves and IC50 Determination:
o Plot the percent inhibition against the logarithm of the test compound concentration.

o Fit the data to a four-parameter logistic equation to determine the IC50 value for each
compound.

¢ Assay Quality Control:

o Calculate the Z'-factor to assess the quality and robustness of the assay. A Z'-factor > 0.5
is generally considered excellent for HTS. Z' =1 - (3 * (SD_neg_ctrl + SD_pos_ctrl)) /
[Mean_neg_ctrl - Mean_pos_ctrl|

Troubleshooting
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Issue Possible Cause Suggested Solution

Titrate His-CRBN, Th-anti-His

Low Signal-to-Background Suboptimal reagent Ab, and BODIPY FL
Ratio concentrations thalidomide to find optimal
concentrations.

Verify the activity of the protein
Inactive protein or probe and the integrity of the

fluorescent probe.

Ensure the use of appropriate
filters for Terbium-BODIPY FL
FRET.

Incorrect filter sets on plate

reader

Calibrate and verify the
High Well-to-Well Variability Inaccurate liquid handling performance of liquid handlers

and pipettes.

] ) Centrifuge plates briefly after
Air bubbles in wells »
reagent addition.

Check the solubility of test
S compounds in the final assay
Compound precipitation _
buffer. Reduce the final DMSO

concentration if necessary.

Systematically review the
Z'-factor < 0.5 Any of the above issues protocol, reagent quality, and

instrumentation.

Optimize reagent
) ) concentrations to maximize the
Assay window is too small ) -
difference between positive

and negative controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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